Cas no 2763755-63-9 (4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid)

• Product Name: 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid
• CAS No: 2763755-63-9
• MF: C₈H₈BrF₃N₂O₂S
• MW: 333.12553024292
• CID: 6083944
• PubChem ID: 165985267
• Update Time: 2025-05-25

4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid
• 2763755-63-9
• EN300-37366944
• 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid

• Inchi： 1S/C6H7BrN2S.C2HF3O2/c7-6-9-5(3-10-6)4-1-8-2-4;3-2(4,5)1(6)7/h3-4,8H,1-2H2;(H,6,7)
• InChI Key： RUFPCLRGCODGKS-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CNC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 331.94420g/mol
• Monoisotopic Mass: 331.94420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Additional information on 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid

Introduction to 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid (CAS No. 2763755-63-9)

4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2763755-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of an azetidine ring, a bromine substituent on the thiazole core, and the trifluoroacetic acid moiety, make it a versatile scaffold for drug discovery and development.

The azetidine ring in 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid introduces a unique three-membered cyclic structure that can influence the conformation and reactivity of the molecule. This feature is particularly interesting in medicinal chemistry, as it can affect how the compound interacts with biological targets. The bromine substituent on the thiazole ring adds another layer of complexity, providing a handle for further chemical modifications through cross-coupling reactions or other synthetic transformations. These modifications are crucial for optimizing pharmacological properties such as potency, selectivity, and pharmacokinetics.

The trifluoroacetic acid component of the compound is another key feature that contributes to its potential utility in drug design. Trifluoromethyl groups are widely used in pharmaceuticals due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. The presence of trifluoroacetic acid in this compound suggests that it may exhibit similar advantages when incorporated into drug candidates. Additionally, the carboxylic acid group can serve as a point for further derivatization, allowing chemists to tailor the properties of the molecule to specific therapeutic needs.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. These compounds have been shown to possess antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific combination of structural elements in 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid positions it as a promising candidate for further investigation in these areas. For instance, studies have demonstrated that thiazole derivatives can modulate enzyme activity and interfere with pathogenic processes at multiple levels.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of multiple reactive sites—such as the azetidine ring, bromine atom, and carboxylic acid—allows for extensive structural diversification. This flexibility is invaluable in medicinal chemistry, where the goal is often to identify molecules that can precisely target specific biological pathways while minimizing off-target effects. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly explore the chemical space around this core structure to identify novel analogs with enhanced therapeutic profiles.

Recent advancements in synthetic methodologies have also made it easier to access and modify complex heterocyclic compounds like 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way new molecular structures are constructed. These methods allow for efficient introduction of functional groups at specific positions within the molecule, enabling chemists to fine-tune its properties for optimal biological activity. The ability to perform such modifications with high precision has significantly accelerated the drug discovery process.

The pharmaceutical industry has long recognized the importance of structural diversity in developing new therapeutics. Compounds like 4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid exemplify this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach not only simplifies synthetic routes but also increases the likelihood of finding compounds with desirable pharmacological properties. As a result, such derivatives continue to be explored in both academic research and industrial settings.

In conclusion,4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid (CAS No. 2763755-63-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising an azetidine ring,bromine substituent, and trifluoroacetic acid moiety—make it a valuable scaffold for developing novel therapeutic agents. The growing body of research on thiazole derivatives further underscores its importance as a chemical entity with broad biological relevance. As synthetic chemistry continues to evolve and computational methods become more sophisticated,4-(Azetidin-3-yl)-2-bromo-1,3-thiazole; trifluoroacetic acid is likely to play an increasingly pivotal role in future drug discovery efforts.